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CAS No.: 7783-75-7

Cat. No.: B14795597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iridium hexafluoride (IrF₆), a yellow crystalline solid, is a highly reactive inorganic compound

and a powerful oxidizing agent.[1][2] Its high electron affinity is a key parameter influencing its

chemical behavior and potential applications, particularly in areas requiring strong electron

acceptors. This technical guide provides a comprehensive overview of the electron affinity of

iridium hexafluoride, detailing both theoretical and experimental determinations, outlining

relevant experimental protocols, and illustrating key processes through workflow diagrams.

Electron Affinity of Iridium Hexafluoride
The electron affinity (EA) of a molecule is the energy released when an electron is added to a

neutral molecule in the gaseous phase to form a negative ion. It is a critical measure of a

substance's ability to act as an oxidizing agent. The determination of the electron affinity of

iridium hexafluoride has been approached through both theoretical calculations and

experimental measurements.
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Quantitative Data Summary
The electron affinity of iridium hexafluoride has been determined through various methods,

yielding a range of values. The table below summarizes the key quantitative data available in

the literature.

Method Electron Affinity (eV) Reference

Theoretical Calculation 5.99
High-level electronic structure

calculations

Experimental Measurement 6.50 ± 0.38
Knudsen cell mass

spectrometry

Experimental Measurement >5.14 ± 0.50 Collisional ionization

Experimental Protocols
The experimental determination of the electron affinity of a highly reactive and volatile

compound like iridium hexafluoride requires specialized techniques. The primary methods

cited in the literature are Knudsen Effusion Mass Spectrometry and Collisional Ionization.

Synthesis of Iridium Hexafluoride
A prerequisite for any experimental determination is the synthesis and purification of iridium
hexafluoride.

Procedure:

Reaction Setup: Iridium metal powder is placed in a reaction chamber, typically made of a

corrosion-resistant material like nickel or Monel.

Fluorination: An excess of elemental fluorine gas (F₂) is passed over the iridium metal.[1]

Heating: The reaction chamber is heated to a temperature of 300 °C to initiate the reaction:

Ir(s) + 3F₂(g) → IrF₆(g).[1]

Product Collection: The gaseous iridium hexafluoride product is thermally unstable and

must be quickly condensed and collected in a cold trap, typically cooled with liquid nitrogen,
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to prevent its dissociation back into iridium and fluorine.[1]

Purification: The collected IrF₆ is purified by fractional sublimation to remove any unreacted

starting materials or byproducts.

Synthesis of Iridium Hexafluoride

Iridium Metal

Reaction Chamber
(300 °C)
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Cold Trap
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Gaseous IrF₆ Fractional Sublimation Pure IrF₆
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Synthesis workflow for iridium hexafluoride.

Knudsen Effusion Mass Spectrometry (KEMS)
This technique is used to study the thermodynamics of vaporization and can be adapted to

determine electron affinities by analyzing the equilibrium between neutral molecules and their

negative ions in the gas phase.

Generalized Protocol:

Sample Preparation: A small amount of purified iridium hexafluoride is placed within a

Knudsen cell, which is a small, thermally stable container with a tiny orifice.

High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and

heated to a precisely controlled temperature. This causes the IrF₆ to vaporize and effuse

through the orifice as a molecular beam.

Ionization: The effusing molecular beam enters the ion source of a mass spectrometer. To

determine electron affinity, methods that generate negative ions are employed. This can
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involve surface ionization on a heated filament with a low work function or interaction with a

beam of low-energy electrons.

Mass Analysis: The resulting neutral IrF₆ molecules and IrF₆⁻ ions are then analyzed by the

mass spectrometer, which separates them based on their mass-to-charge ratio.

Data Acquisition and Analysis: The relative intensities of the IrF₆ and IrF₆⁻ ion signals are

measured as a function of temperature. The electron affinity is then calculated from the

equilibrium constant of the ionization reaction using the van't Hoff equation, which relates the

change in the equilibrium constant to the change in temperature and the enthalpy of the

reaction (which in this case is the electron affinity).

Knudsen Effusion Mass Spectrometry Workflow
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Workflow for electron affinity determination using KEMS.

Collisional Ionization
This method involves the collision of a beam of fast neutral atoms (e.g., alkali metals) with the

target molecule (IrF₆). The resulting charge transfer reaction can be used to bracket the

electron affinity of the target.

Generalized Protocol:

Reactant Beams: A beam of fast-moving, neutral alkali metal atoms (e.g., Cesium) is

generated. A separate, well-collimated beam of iridium hexafluoride molecules is also

produced.

Collision Chamber: The two beams are directed to intersect at a specific angle within a high-

vacuum collision chamber.
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Ion Formation: During the collision, a charge transfer reaction can occur: Cs + IrF₆ → Cs⁺ +

IrF₆⁻. The threshold energy for this reaction is related to the ionization energy of the alkali

metal and the electron affinity of the target molecule.

Ion Extraction and Analysis: The product ions (Cs⁺ and IrF₆⁻) are extracted from the collision

region by an electric field and analyzed by a mass spectrometer.

Energy Dependence: The cross-section for the formation of IrF₆⁻ is measured as a function

of the kinetic energy of the alkali metal beam. The onset of the ion signal provides

information about the endoergicity or exoergicity of the reaction, which allows for the

determination of a lower or upper limit for the electron affinity of IrF₆.

Collisional Ionization Workflow
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Workflow for electron affinity determination via collisional ionization.

Conclusion
The electron affinity of iridium hexafluoride is a fundamental property that underscores its

potent oxidizing capabilities. Both theoretical and experimental studies have provided valuable

insights into this parameter, with a consensus value in the range of 6.0-6.5 eV. The

experimental determination of this value is challenging due to the compound's high reactivity

and requires sophisticated techniques such as Knudsen Effusion Mass Spectrometry and

Collisional Ionization. A thorough understanding of these experimental protocols is crucial for

researchers working with or developing applications for this powerful hexafluoride. The data
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and methodologies presented in this guide are intended to support further research and

development in fields where strong electron acceptors play a critical role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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